Cas no 2085-88-3 (α-Methylstyrene Oxide)

• Product Name: α-Methylstyrene Oxide
• CAS No: 2085-88-3
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD00059156
• CID: 257617
• PubChem ID: 87574962
• Update Time: 2025-11-02

α-Methylstyrene Oxide Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-methyl-2-phenyl-
• 2-Phenylpropylene Oxide
• α-Methylstyrene Oxide
• 2-methyl-2-phenyloxacyclopropane
• 2-Methyl-2-phenyloxirane
• 2-Phenylpropene oxide
• A-METHYLSTYRENE OXIDE
• phenylpropyleneoxide
• racemic 2-phenylpropylene oxide
• 1,2-Epoxy-2-phenylpropane
• Oxirane, 2-methyl-2-phenyl-
• Cumene, alpha,beta-epoxy-
• NSC-51065
• NS00096247
• MFCD00059156
• Cumene,.beta.-epoxy-
• 2-PHENYLPROPYLENEOXIDE
• A924955
• .alpha.-Methyl styrene oxide
• P0833
• 1-Methyl-1-phenyloxirane
• DTXSID10880779
• NSC 36616
• AKOS016049066
• Z813010616
• Propane,2-epoxy-2-phenyl-
• CS-0449488
• EN300-61601
• 2-Phenyl-2-methyloxirane
• NSC51065
• F52588
• Propane, 1,2-epoxy-2-phenyl-
• AKOS002678727
• Propylene oxide, 2-phenyl-
• Benzene, (1,2-epoxy-1-methylethyl)-
• CAA08588
• BRN 0110135
• .alpha.-Methylstyrene epoxide
• SCHEMBL123189
• alpha-Methyl styrene oxide
• FT-0711260
• NSC36616
• NSC-36616
• 2-methyl-2-phenyl-oxirane
• 2085-88-3
• alpha-Methylstyrene epoxide
• .alpha.-Methylstyrene oxide
• NSC 51065
• .alpha.-methylepoxystyrene
• Cumene, .alpha.,.beta.-epoxy-
• alpha,beta-Epoxycumene
• CCRIS 2731
• alpha-Methylstyrene oxide
• Benzene,2-epoxy-1-methylethyl)-
• Cumol, .alpha.,.beta.-epoxy-
• 2-Phenyl-1,2-epoxypropane
• DB-013010

• MDL： MFCD00059156
• Inchi： 1S/C9H10O/c1-9(7-10-9)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： MRXPNWXSFCODDY-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Not determined
• Density: 1,02 g/cm3
• Boiling Point: 82°C/14mmHg(lit.)
• Flash Point: 68°C
• Refractive Index: 1.5180 to 1.5220
• PSA: 12.53000
• LogP: 1.93200
• Solubility: Not determined

α-Methylstyrene Oxide Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：RR0532400
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Additional information on α-Methylstyrene Oxide

Comprehensive Guide to α-Methylstyrene Oxide (CAS No. 2085-88-3): Properties, Applications, and Industry Insights

α-Methylstyrene Oxide (CAS 2085-88-3), also known as 1,2-epoxy-1-phenylpropane, is an important epoxide compound widely used in organic synthesis and industrial applications. This colorless to pale yellow liquid exhibits a characteristic aromatic odor and belongs to the class of styrene derivatives. With its unique chemical structure featuring an epoxy group adjacent to a phenyl ring, α-Methylstyrene Oxide serves as a versatile building block in pharmaceutical intermediates, specialty chemicals, and polymer modifications.

The growing demand for epoxide-based compounds in green chemistry applications has significantly increased interest in α-Methylstyrene Oxide. Recent studies highlight its potential in developing sustainable materials, particularly in the context of biodegradable polymers and low-VOC coatings - two trending topics in material science. Researchers are particularly interested in its reactivity patterns, which enable selective ring-opening reactions crucial for creating chiral intermediates in asymmetric synthesis.

From a commercial perspective, α-Methylstyrene Oxide finds extensive use in the production of flavor and fragrance compounds, where its ability to form various oxygenated derivatives proves valuable. The compound's stability under normal conditions and moderate reactivity make it suitable for controlled chemical transformations. Industry reports indicate growing applications in electronic materials, especially as a precursor for photoactive compounds used in OLED technology - a sector experiencing rapid growth due to increased demand for display technologies.

The synthesis of α-Methylstyrene Oxide typically involves the oxidation of α-methylstyrene using peracids or metal-catalyzed oxygen transfer reactions. Recent advancements focus on developing more efficient and environmentally friendly production methods, particularly those employing biocatalysts or flow chemistry techniques. These innovations align with current industry trends toward sustainable manufacturing processes and reduced environmental impact.

Analytical characterization of α-Methylstyrene Oxide (CAS 2085-88-3) typically includes GC-MS, NMR spectroscopy, and HPLC analysis. The compound's purity is crucial for many applications, especially in pharmaceutical contexts where impurity profiling has become increasingly important. Quality control measures often focus on minimizing the presence of isomeric impurities and ensuring batch-to-batch consistency.

Market analysis reveals steady growth in demand for α-Methylstyrene Oxide, particularly from Asia-Pacific regions where chemical manufacturing continues to expand. The compound's role in producing high-performance polymers and specialty adhesives contributes significantly to this trend. Industry experts anticipate particular growth in applications related to advanced composite materials, driven by developments in aerospace and automotive sectors seeking lightweight alternatives to traditional materials.

Storage and handling of α-Methylstyrene Oxide require standard chemical safety precautions. The compound should be kept in tightly sealed containers under inert atmosphere to prevent moisture absorption and potential polymerization. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical in industrial settings.

Recent patent literature demonstrates growing intellectual property activity surrounding α-Methylstyrene Oxide derivatives, particularly in applications related to drug delivery systems and functional coatings. This reflects broader industry trends toward value-added chemical products and customized material solutions. The compound's structural features make it particularly attractive for developing smart materials with responsive properties.

Environmental considerations for α-Methylstyrene Oxide focus on its biodegradation pathways and potential ecological impacts. Current research evaluates its behavior in various environmental compartments, with particular attention to aquatic toxicity and biodegradation rates. These studies inform regulatory decisions and help develop appropriate waste management strategies for industrial users.

From a regulatory standpoint, α-Methylstyrene Oxide (CAS 2085-88-3) is generally recognized as safe for intended uses when proper handling procedures are followed. However, manufacturers and users should stay informed about evolving chemical regulations, especially concerning REACH compliance in European markets and similar frameworks in other regions. Regular monitoring of regulatory updates ensures continued market access and compliance with international standards.

The future outlook for α-Methylstyrene Oxide appears positive, with anticipated growth in both traditional applications and emerging uses. Particularly promising areas include renewable energy materials and bio-based chemicals, where the compound's reactivity profile offers unique advantages. As industries continue to seek sustainable alternatives to conventional materials, α-Methylstyrene Oxide is well-positioned to play an important role in next-generation chemical solutions.